3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride
Overview
Description
3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride is a chemical compound that features a bromine atom, a piperidine ring, and a pyridine ring
Preparation Methods
The synthesis of 3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride typically involves the reaction of 3-bromo-2-hydroxypyridine with piperidine under specific conditions. The reaction is often carried out in the presence of a base such as potassium carbonate, and the product is then converted to its dihydrochloride salt form using hydrochloric acid. Industrial production methods may involve similar synthetic routes but optimized for large-scale production.
Chemical Reactions Analysis
3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.
Coupling Reactions: It can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with arylboronic acids
Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and various nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and psychiatric disorders.
Organic Synthesis: The compound is utilized in the synthesis of more complex heterocyclic compounds, which are valuable in drug discovery and development.
Biological Studies: It serves as a tool compound in biological studies to investigate the function of specific proteins and pathways.
Mechanism of Action
The mechanism of action of 3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.
Comparison with Similar Compounds
Similar compounds to 3-bromo-2-(piperidin-3-yloxy)pyridine dihydrochloride include:
3-bromoimidazo[1,2-a]pyridines: These compounds share the bromopyridine core and have similar applications in medicinal chemistry.
N-(pyridin-2-yl)amides: These compounds also feature a pyridine ring and are used in similar synthetic and medicinal applications.
The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.
Properties
CAS No. |
2825006-92-4 |
|---|---|
Molecular Formula |
C10H15BrCl2N2O |
Molecular Weight |
330 |
Purity |
95 |
Origin of Product |
United States |
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